Cas no 320422-42-2 (4-(Isopropylamino)-2-(4-methylbenzyl)sulfanyl-6-phenyl-5-pyrimidinecarbonitrile)

• Product name: 4-(Isopropylamino)-2-(4-methylbenzyl)sulfanyl-6-phenyl-5-pyrimidinecarbonitrile
• CAS No: 320422-42-2
• MDL: MFCD01314843
• CID: 4645709

4-(Isopropylamino)-2-(4-methylbenzyl)sulfanyl-6-phenyl-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Isopropylamino)-2-(4-methylbenzyl)sulfanyl-6-phenyl-5-pyrimidinecarbonitrile

• MDL： MFCD01314843

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(Isopropylamino)-2-(4-methylbenzyl)sulfanyl-6-phenyl-5-pyrimidinecarbonitrile

Recent Advances in the Study of 4-(Isopropylamino)-2-(4-methylbenzyl)sulfanyl-6-phenyl-5-pyrimidinecarbonitrile (CAS: 320422-42-2)

The compound 4-(Isopropylamino)-2-(4-methylbenzyl)sulfanyl-6-phenyl-5-pyrimidinecarbonitrile (CAS: 320422-42-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrimidine derivative has been explored for its role as a kinase inhibitor, particularly in targeting pathways involved in cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in preclinical models.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural-activity relationship (SAR) of this compound, revealing that the isopropylamino and 4-methylbenzylsulfanyl groups are critical for its binding affinity to specific kinase targets. The study employed molecular docking and kinetic assays to demonstrate its inhibitory effects on key oncogenic kinases, such as EGFR and BRAF, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for further drug development.

Another recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's anti-inflammatory properties. Using in vitro models, researchers demonstrated that 4-(Isopropylamino)-2-(4-methylbenzyl)sulfanyl-6-phenyl-5-pyrimidinecarbonitrile effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. This dual functionality as both a kinase inhibitor and an anti-inflammatory agent positions it as a promising candidate for multifactorial diseases like rheumatoid arthritis and certain cancers.

Pharmacokinetic studies have also been conducted to assess the compound's bioavailability and metabolic stability. A 2022 study in Drug Metabolism and Disposition reported that the compound exhibits moderate oral bioavailability in rodent models, with a half-life suitable for once-daily dosing. However, challenges remain in optimizing its solubility and reducing off-target effects, which are currently being addressed through structural modifications and formulation strategies.

In summary, 4-(Isopropylamino)-2-(4-methylbenzyl)sulfanyl-6-phenyl-5-pyrimidinecarbonitrile (CAS: 320422-42-2) represents a versatile scaffold with significant potential in both oncology and immunology. Ongoing research aims to refine its selectivity and therapeutic index, paving the way for future clinical trials. The compound's unique chemical structure and multifaceted biological activities make it a compelling subject for further investigation in the chemical biology and pharmaceutical sciences.